N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine

• IUPAC Name: N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C15H25N3O2S/c1-21(19,20)14-9-6-10-17-15(14)18-12-11-16-13-7-4-2-3-5-8-13/h6,9-10,13,16H,2-5,7-8,11-12H2,1H3,(H,17,18)
• InChI Key: UFHKBTVAVXINBG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(N=CC=C1)NCCNC2CCCCCC2
• Molecular Formula: C15H25N3O2S
• Molecular Weight: 311.4 g/mol

Description

N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as CHIR99021 and is used as a selective inhibitor of glycogen synthase kinase 3 beta (GSK-3β). This compound has been found to have a wide range of applications in scientific research, particularly in the fields of stem cell biology, neuroscience, and cancer research. In

Mechanism of Action

N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine is a selective inhibitor of glycogen synthase kinase 3 beta (GSK-3β). GSK-3β is a serine/threonine kinase that plays a key role in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting GSK-3β, CHIR99021 promotes the activation of the Wnt/β-catenin signaling pathway, which is essential for the self-renewal and pluripotency of stem cells, the differentiation and maturation of NPCs, and the survival and growth of neurons.
Biochemical and Physiological Effects:
N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine has been shown to have a wide range of biochemical and physiological effects. In stem cells, this compound promotes self-renewal and pluripotency by activating the Wnt/β-catenin signaling pathway. In NPCs, CHIR99021 enhances differentiation and maturation by promoting the expression of neuronal markers. In neurons, this compound promotes survival and growth by activating the Akt/mTOR signaling pathway. Additionally, CHIR99021 has been found to inhibit the proliferation of cancer cells and to sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine in lab experiments is its selectivity for GSK-3β. This allows researchers to study the specific effects of GSK-3β inhibition without affecting other cellular processes. Additionally, CHIR99021 has been found to be stable and easy to use in cell culture experiments. However, one of the limitations of using this compound is its relatively high cost compared to other GSK-3β inhibitors. Additionally, CHIR99021 has been found to have some off-target effects, particularly at high concentrations, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine in scientific research. One area of focus is the development of more potent and selective GSK-3β inhibitors that can be used in both basic and clinical research. Additionally, CHIR99021 has been found to have potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. Further research is needed to explore the potential of this compound as a therapeutic agent in these diseases. Finally, the use of CHIR99021 in combination with other compounds may provide new insights into the regulation of cellular processes and the development of novel therapies.

Synthesis Methods

The synthesis of N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine involves a multi-step process that utilizes various reagents and solvents. The compound is typically synthesized through the reaction of 2-amino-3-cyanopyridine with cycloheptylamine, followed by the addition of 3-methylsulfonyl chloride. The resulting product is then purified through a series of recrystallization steps to obtain the final compound.

Scientific Research Applications

N-cycloheptyl-N'-(3-methylsulfonylpyridin-2-yl)ethane-1,2-diamine has been extensively used in scientific research, particularly in the fields of stem cell biology, neuroscience, and cancer research. In stem cell biology, CHIR99021 has been shown to enhance the self-renewal and pluripotency of embryonic stem cells (ESCs) and induced pluripotent stem cells (iPSCs). In neuroscience, this compound has been used to study the differentiation and maturation of neural progenitor cells (NPCs) and to promote the survival and growth of neurons. In cancer research, CHIR99021 has been found to inhibit the proliferation of cancer cells and to sensitize them to chemotherapy.